Cas no 2137646-57-0 (4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)morpholine-2-carboxylic acid)

• Product Name: 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)morpholine-2-carboxylic acid
• CAS No: 2137646-57-0
• MF: C₂₂H₂₃NO₆
• MW: 397.42112660408
• CID: 6224363
• PubChem ID: 165800991
• Update Time: 2025-10-12

4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)morpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137646-57-0
• 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)morpholine-2-carboxylic acid
• EN300-657822

• Inchi： 1S/C22H23NO6/c1-27-14-22(20(24)25)13-23(10-11-29-22)21(26)28-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19H,10-14H2,1H3,(H,24,25)
• InChI Key： GFQWYPQFPFILAF-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1(C(=O)O)COC

Computed Properties

• Exact Mass: 397.15253745g/mol
• Monoisotopic Mass: 397.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.3Ų

Additional information on 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)morpholine-2-carboxylic acid

Introduction to 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)morpholine-2-carboxylic Acid (CAS No. 2137646-57-0)

4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)morpholine-2-carboxylic acid, identified by its CAS number 2137646-57-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their potential applications in the synthesis of bioactive agents and therapeutic intermediates. The intricate structure of this molecule, featuring a fluoren-9-yl moiety and a morpholine backbone, makes it a subject of interest for researchers exploring novel pharmacophores and molecular architectures.

The fluoren-9-yl group, a fused aromatic system with excellent electronic properties, is often incorporated into pharmaceuticals to enhance metabolic stability and binding affinity. In contrast, the morpholine ring, characterized by its nitrogen-containing heterocyclic structure, contributes to the compound's solubility and bioavailability. The combination of these structural features makes 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)morpholine-2-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex organic molecules. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry has enabled the construction of intricate molecular frameworks with high precision. The synthesis of 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)morpholine-2-carboxylic acid exemplifies these advancements, showcasing the ability to integrate multiple functional groups into a single molecular entity.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. Heterocycles are known for their diverse biological activities and are frequently found in natural products and synthetic drugs. The morpholine moiety in 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)morpholine-2-carboxylic acid is particularly noteworthy due to its role in enhancing pharmacokinetic properties such as solubility and oral bioavailability. This has led to its incorporation into numerous drug candidates targeting various therapeutic areas.

The carboxylic acid functionality at the 2-position of the morpholine ring provides a site for further derivatization, allowing for the creation of more complex derivatives with tailored biological activities. This versatility makes 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)morpholine-2-carboxylic acid a valuable building block in medicinal chemistry. Researchers have leveraged this compound to develop novel inhibitors and agonists for enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)morpholine-2-carboxylic acid is its potential application in the development of targeted therapies. The combination of the fluorene group, which enhances binding interactions, and the morpholine ring, which improves pharmacokinetic properties, makes this compound an attractive candidate for drug discovery programs. Recent studies have demonstrated its utility in synthesizing potent inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders.

The methoxymethyl (MOM) protecting group on the carboxylic acid moiety is another key feature that contributes to the compound's synthetic utility. MOM groups are widely used in organic synthesis due to their stability under various reaction conditions while still being removable under mild acidic or basic conditions. This allows for selective deprotection at later stages of synthesis, making 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)morpholine-2-carboxylic acid a versatile intermediate in multi-step synthetic routes.

In conclusion, 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)morpholine-2-carboxylic acid (CAS No. 2137646-57-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a fluorene group and a morpholine backbone, make it a promising candidate for further exploration in drug development. The compound's synthetic versatility and potential applications in targeted therapies underscore its importance as a building block for novel bioactive agents.